Cas no 851865-11-7 (1-(3-bromobenzoyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole)

• Product Name: 1-(3-bromobenzoyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• CAS No: 851865-11-7
• MF: C₁₇H₁₄BrFN₂OS
• MW: 393.273265361786
• CID: 6057195
• PubChem ID: 4622533
• Update Time: 2025-05-21

1-(3-bromobenzoyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromobenzoyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• (3-bromophenyl)(2-((3-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone
• Methanone, (3-bromophenyl)[2-[[(3-fluorophenyl)methyl]thio]-4,5-dihydro-1H-imidazol-1-yl]-
• 1-(3-bromobenzoyl)-2-{[(3-fluorophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
• F0630-0314
• 851865-11-7
• (3-bromophenyl)-[2-[(3-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
• AKOS024588576

• Inchi： 1S/C17H14BrFN2OS/c18-14-5-2-4-13(10-14)16(22)21-8-7-20-17(21)23-11-12-3-1-6-15(19)9-12/h1-6,9-10H,7-8,11H2
• InChI Key： OZYVAJNUGRJSMA-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(Br)=C1)(N1C(SCC2=CC=CC(F)=C2)=NCC1)=O

Computed Properties

• Exact Mass: 391.99942g/mol
• Monoisotopic Mass: 391.99942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 496.3±55.0 °C(Predicted)
• pka: 1.36±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 1-(3-bromobenzoyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole

1-(3-Bromobenzoyl)-2-{(3-Fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole: A Comprehensive Overview

The compound with CAS No 851865-11-7, commonly referred to as 1-(3-bromobenzoyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a imidazole ring system, a 3-bromobenzoyl group, and a (3-fluorophenyl)methylsulfanyl substituent. These functional groups contribute to its versatile chemical properties and potential applications.

Recent studies have highlighted the importance of imidazole derivatives in drug discovery, particularly due to their ability to act as hydrogen bond donors and acceptors. The presence of the imidazole ring in this compound makes it a promising candidate for various biological assays. For instance, researchers have explored the potential of this compound as an inhibitor of key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. The 3-bromobenzoyl group further enhances the molecule's pharmacokinetic properties, making it more bioavailable and stable within biological systems.

The (3-fluorophenyl)methylsulfanyl substituent introduces additional electronic and steric effects into the molecule. Fluorine atoms are known for their ability to modulate the electronic properties of aromatic rings, which can significantly influence the compound's reactivity and selectivity. This feature has been leveraged in recent studies to investigate the compound's potential as a modulator of G-protein coupled receptors (GPCRs), which are critical targets in drug development.

From a synthetic standpoint, the construction of this compound involves a series of intricate organic transformations. The synthesis typically begins with the preparation of the imidazole core, followed by the introduction of the 3-bromobenzoyl group through a Friedel-Crafts acylation reaction. The (3-fluorophenyl)methylsulfanyl group is then introduced via nucleophilic substitution or coupling reactions, depending on the specific conditions employed. These steps require precise control over reaction conditions to ensure high yields and product purity.

In terms of applications, this compound has shown promise in several areas beyond medicinal chemistry. For example, its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics. Additionally, preliminary studies suggest that this compound may exhibit antimicrobial activity against certain strains of bacteria and fungi, opening up avenues for its use in pharmaceutical formulations.

The structural complexity of this compound also presents challenges in terms of scalability and cost-effectiveness for large-scale production. Researchers are currently exploring alternative synthetic pathways that could simplify the synthesis process while maintaining the integrity of the molecule's functional groups. This includes investigating catalytic methods and green chemistry approaches to reduce waste and improve efficiency.

In conclusion, 1-(3-bromobenzoyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No 851865-11-7) represents a cutting-edge molecule with diverse potential applications across multiple disciplines. Its unique combination of functional groups and structural features positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing modern science and technology.